Cas no 1804374-46-6 (2-Amino-5-(chloromethyl)-6-cyano-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-5-(chloromethyl)-6-cyano-3-(trifluoromethoxy)pyridine
• CAS No: 1804374-46-6
• MF: C₈H₅ClF₃N₃O
• MW: 251.593010663986
• CID: 4910983
• Update Time: 2025-05-19

2-Amino-5-(chloromethyl)-6-cyano-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(chloromethyl)-6-cyano-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5ClF3N3O/c9-2-4-1-6(16-8(10,11)12)7(14)15-5(4)3-13/h1H,2H2,(H2,14,15)
• InChI Key： VOFPKEVYDGNDPY-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)N=C(C(=C1)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-5-(chloromethyl)-6-cyano-3-(trifluoromethoxy)pyridine

Introduction to 2-Amino-5-(chloromethyl)-6-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1804374-46-6)

2-Amino-5-(chloromethyl)-6-cyano-3-(trifluoromethoxy)pyridine, identified by its CAS number 1804374-46-6, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that serves as a cornerstone in medicinal chemistry due to its diverse biological activities and synthetic versatility. The presence of multiple functional groups, including an amino group, a chloromethyl group, a cyano group, and a trifluoromethoxy group, makes this molecule a promising candidate for further exploration in drug discovery and material science.

The structural features of 2-amino-5-(chloromethyl)-6-cyano-3-(trifluoromethoxy)pyridine contribute to its unique chemical properties and potential applications. The amino group (-NH₂) not only enhances the compound's solubility in polar solvents but also serves as a versatile site for further functionalization through reactions such as acylation, alkylation, or coupling with other bioactive molecules. The chloromethyl group (-CH₂Cl) introduces reactivity that can be exploited in nucleophilic substitution reactions, allowing for the introduction of additional functional groups or the formation of carbon-carbon bonds. The cyano group (-CN) acts as a strong electron-withdrawing substituent, influencing the electronic properties of the pyridine ring and potentially modulating its interaction with biological targets. Finally, the trifluoromethoxy group (-OCH₂F₃) provides lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel pyridine derivatives for their potential therapeutic applications. Pyridine-based compounds have been extensively studied for their roles in various biological processes, including enzyme inhibition, receptor binding, and signal transduction. The specific arrangement of functional groups in 2-amino-5-(chloromethyl)-6-cyano-3-(trifluoromethoxy)pyridine suggests that it may exhibit inhibitory activity against certain enzymes or receptors involved in inflammatory pathways, cancer progression, or neurological disorders. For instance, studies have shown that pyridine derivatives can modulate the activity of kinases and phosphodiesterases, which are key targets in oncology and immunology research.

One of the most compelling aspects of 2-amino-5-(chloromethyl)-6-cyano-3-(trifluoromethoxy)pyridine is its synthetic utility. The compound can serve as a versatile intermediate in the preparation of more complex molecules with tailored biological activities. Researchers have leveraged its structural framework to develop novel scaffolds for drug candidates by incorporating additional substituents or modifying existing ones. For example, the chloromethyl group can be readily converted into ester or amide functionalities through reaction with alcohols or amines, respectively. This flexibility allows chemists to explore a wide range of chemical transformations and discover new pharmacophores.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-amino-5-(chloromethyl)-6-cyano-3-(trifluoromethoxy)pyridine interacts with biological targets. Molecular docking studies have been employed to predict binding affinities and identify potential binding sites on proteins such as kinases, transcription factors, and ion channels. These studies provide valuable insights into the compound's mechanism of action and guide the optimization process toward higher efficacy and selectivity. Additionally, virtual screening techniques have been used to mine large databases of chemical compounds for hits that share structural similarities with known bioactive molecules.

The agrochemical sector has also recognized the potential of 2-amino-5-(chloromethyl)-6-cyano-3-(trifluoromethoxy)pyridine as a precursor for developing novel pesticides and herbicides. Pyridine derivatives are well-known for their ability to interfere with plant growth regulators and insect nervous systems. By modifying the substituents on the pyridine ring, chemists can fine-tune the biological activity of these compounds to target specific pests while minimizing environmental impact. This approach aligns with the growing demand for sustainable agricultural practices that reduce reliance on traditional chemical pesticides.

In conclusion,2-amino-5-(chloromethyl)-6-cyano-3-(trifluoromethoxy)pyridine (CAS No. 1804374-46-6) represents a fascinating compound with multifaceted applications in pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for further exploration in drug discovery, material science, and sustainable agriculture. As research continues to uncover new biological activities and synthetic pathways,this compound is poised to play an important role in addressing some of today's most pressing scientific challenges.